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Compound of Interest

Compound Name: Roxatidine

Cat. No.: B1205453

For laboratory professionals engaged in research and development, ensuring personal safety
and proper handling of chemical compounds is paramount. This document provides essential,
immediate safety and logistical information for the handling of Roxatidine, a histamine H2
receptor antagonist. The following procedural guidance is designed to be a preferred resource
for laboratory safety and chemical handling, fostering a culture of safety and trust.

Hazard Identification and Classification

Roxatidine and its salt, Roxatidine Acetate Hydrochloride, are classified as harmful if
swallowed.[1][2][3] It is crucial to handle this compound with care to avoid accidental ingestion.

Personal Protective Equipment (PPE)

Adherence to proper PPE protocols is the first line of defense against exposure. The following
table summarizes the recommended personal protective equipment when handling
Roxatidine.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1205453?utm_src=pdf-interest
https://www.benchchem.com/product/b1205453?utm_src=pdf-body
https://www.benchchem.com/product/b1205453?utm_src=pdf-body
https://www.benchchem.com/product/b1205453?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/21248m.pdf
https://cdn.caymanchem.com/cdn/msds/36111m.pdf
https://www.echemi.com/sds/roxatidine-acetate-hydrochloride-pd180521111573.html
https://www.benchchem.com/product/b1205453?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category Item Specifications
Wear tightly fitting safety
) goggles with side-shields
Eye/Face Protection Safety Goggles

conforming to EN 166 (EU) or
NIOSH (US).[3][4]

Skin Protection

Protective Gloves

Handle with chemical-resistant
gloves. Inspect gloves prior to
use and use proper glove

removal technique. Dispose of

contaminated gloves after use.

[5][6]

Protective Clothing

Wear impervious clothing.[3][6]
A disposable, lint-free, low-
permeability fabric gown with a
solid front, long sleeves, and
tight-fitting cuffs is

recommended.[7]

Respiratory Protection

Respirator

Generally not required under
normal handling conditions
with adequate ventilation.[5]
However, if exposure limits are
exceeded or irritation is
experienced, a full-face

respirator should be used.[3][4]

Operational Handling Procedures

A systematic approach to handling Roxatidine from receipt to disposal minimizes the risk of

exposure and contamination.

1. Receiving and Storage:

e Upon receipt, visually inspect the container for any damage or leaks.
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» Store in a tightly closed container in a cool, dry, and well-ventilated area.[5] For long-term
stability, Roxatidine Acetate (hydrochloride) should be stored at -20°C.[8]

2. Preparation and Use:
e Ensure adequate ventilation in the work area.[3][6]

o Work within a designated area, such as a chemical fume hood, especially when handling the
powdered form to avoid dust formation.[5]

o Before handling, put on all required PPE as detailed in the table above.
» When weighing or transferring the solid, use techniques that minimize dust generation.

» For creating solutions, dissolve the compound in an appropriate solvent as specified in the
experimental protocol. Roxatidine acetate (hydrochloride) is soluble in water, ethanol, and
DMSO.[8] Aqueous solutions are not recommended for storage for more than one day.[8]

e Wash hands thoroughly after handling the compound.[1][2][3][8]

» Do not eat, drink, or smoke in the laboratory area where Roxatidine is being handled.[1][2]

[3]
3. Spill Management:
¢ In case of a spill, avoid breathing dust.[1]
e Mechanically pick up the spilled solid.[1]
e Place the spilled material into a suitable, closed container for disposal.[5]
e Clean the spill area thoroughly.

First-Aid Measures

In the event of accidental exposure, immediate action is critical.
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Exposure Route First-Aid Procedure

Rinse mouth with water.[2][3][5] Call a poison

If Swallowed
center or doctor if you feel unwell.[1][2]
If Inhaled Move the person into fresh air.[3][5]
On Skin Contact Wash off with soap and plenty of water.[5]
On Eye Contact Flush eyes with water as a precaution.[5]

Disposal Plan

Proper disposal of Roxatidine and its containers is essential to prevent environmental
contamination and accidental exposure.

» All waste materials, including unused Roxatidine, contaminated lab supplies (e.g., gloves,
weighing paper), and empty containers, must be disposed of in accordance with local,
regional, national, and international regulations.[1][2]

» Dispose of contents and containers in an approved waste disposal plant.
» Do not allow the product to enter drains.[5]

Quantitative Toxicity Data

The following table provides acute toxicity data for Roxatidine Acetate (hydrochloride). It is
important to note that occupational exposure limits (such as TLV or PEL) have not been
established for this compound.[1][2]
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Test Route Species Value

LD50 Oral Mouse 509 mg/kg[1]
LD50 Oral Rat 755 mg/kg[1]
LD50 Intraperitoneal Rat 227 mg/kg[1]
LD50 Subcutaneous Mouse 384 mg/kg[1]
LD50 Subcutaneous Rat 595 mg/kg[1]
LD50 Intravenous Mouse 83 mg/kg[1]
LD50 Intravenous Rat 110 mg/kg[1]

Workflow for Safe Handling of Roxatidine

The following diagram illustrates the standard operating procedure for handling Roxatidine in a
laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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